Cas no 546141-56-4 (4-amino-6-chloropyridine-2-carboxylic acid)

• Product Name: 4-amino-6-chloropyridine-2-carboxylic acid
• CAS No: 546141-56-4
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 830106
• PubChem ID: 49760379
• Update Time: 2025-05-21

4-amino-6-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chloropicolinic acid
• 4-amino-6-chloropyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 4-amino-6-chloro
• 4-amino-6-chloro-2-pyridinecarboxylic acid
• 4-AMINO-6-CHLORO-PYRIDINE-2-CARBOXYLIC ACID
• AB67311
• AK141603
• KB-240123
• CS-0199443
• AKOS022173458
• E78540
• SY284176
• EN300-176986
• SCHEMBL16030719
• 546141-56-4
• BS-50013
• DTXSID00678182
• DB-349145
• 4-amino-6-chloropicolinicacid
• MFCD13188880

• MDL： MFCD13188880
• Inchi： 1S/C6H5ClN2O2/c7-5-2-3(8)1-4(9-5)6(10)11/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： SSSUQLVGYOIGIX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 172.00405
• Monoisotopic Mass: 172.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 1

Experimental Properties

• Density: 1.577
• PSA: 76.21
• LogP: 1.59660

Additional information on 4-amino-6-chloropyridine-2-carboxylic acid

Recent Advances in the Research of 4-amino-6-chloropyridine-2-carboxylic acid (CAS: 546141-56-4)

4-amino-6-chloropyridine-2-carboxylic acid (CAS: 546141-56-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical transformations. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

Recent research has demonstrated the utility of 4-amino-6-chloropyridine-2-carboxylic acid as a building block for the synthesis of heterocyclic compounds with potential pharmacological activities. A study published in the Journal of Medicinal Chemistry (2023) explored its use in the development of kinase inhibitors, showcasing its ability to modulate key signaling pathways involved in cancer progression. The compound's unique structural features, including the amino and carboxylic acid functional groups, make it a versatile precursor for further chemical modifications.

In addition to its pharmaceutical applications, 4-amino-6-chloropyridine-2-carboxylic acid has been investigated for its role in agrochemical research. A recent report in the Journal of Agricultural and Food Chemistry (2024) highlighted its use in the synthesis of novel pesticides with improved efficacy and reduced environmental impact. The study emphasized the compound's potential to serve as a scaffold for designing environmentally friendly agrochemicals, addressing the growing demand for sustainable solutions in agriculture.

From a synthetic chemistry perspective, advancements in the preparation of 4-amino-6-chloropyridine-2-carboxylic acid have been reported. A 2023 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces byproduct formation. This development is particularly significant for large-scale production, ensuring a reliable supply of the compound for industrial applications. The study also explored greener synthetic methodologies, aligning with the principles of green chemistry.

Looking ahead, the potential applications of 4-amino-6-chloropyridine-2-carboxylic acid continue to expand. Emerging research suggests its utility in the development of metal-organic frameworks (MOFs) for drug delivery systems, as reported in a 2024 Advanced Materials publication. The compound's ability to coordinate with metal ions while maintaining its biological activity makes it an attractive candidate for such applications. These findings open new avenues for interdisciplinary research combining chemical synthesis with materials science and pharmaceutical technology.